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NI-42 Technical Data Summary

The table below summarizes the key specifications for NI-42 based on the supplier's information [1] and its

Safety Data Sheet (SDS) [2].

Property Specification / Value

CAS Number 1884640-99-6 [2] [1]

Molecular Formula C18H15N3O3S [1]

Molecular Weight 353.39 g/mol [1]

Purity ≥98% (by HPLC) [1]

Short-Term Storage 0°C [1]

Long-Term Storage -20°C, in a desiccated environment [2] [1]

Storage Form Powder [2]

Solubility DMSO [1]

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting

effects. [2] |
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Storage & Handling Protocols

For safe handling and maintenance of NI-42's stability, please adhere to the following protocols derived from

its Safety Data Sheet [2]:

Storage Conditions: The powder should be stored in a tightly sealed container. For long-term

stability, keep it at -20°C in a cool, well-ventilated place. Short-term storage at 0°C is also indicated.
The container should be kept in a desiccated environment to prevent moisture absorption [2] [1].

Safe Handling Procedures:
Personal Protective Equipment (PPE): Use safety goggles, protective gloves, and impervious

clothing. Avoid skin contact and inhalation of dust or aerosols [2].
Engineering Controls: Work with the substance only in areas with adequate exhaust

ventilation. Ensure that safety showers and eye-wash stations are accessible [2].
Accidental Release: Carefully collect spillage to avoid environmental release. Absorb spills

with a liquid-binding material (e.g., diatomite) and decontaminate surfaces with alcohol.
Dispose of all contaminated material according to local regulations [2].

Molecular Structure Diagram

The following diagram illustrates the structural relationship of NI-42 based on its IUPAC name and SMILES

representation [1]. This can help researchers visualize the core components of the molecule.

NI-42 Molecule
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Diagram 1: A structural breakdown of the NI-42 molecule showing its core quinolinone ring, the connecting

sulfonamide group, and the terminal benzonitrile modifier.

Experimental Context

NI-42 is a potent and selective small-molecule inhibitor of the Bromodomain and PHD Finger-containing

(BRPF) proteins [1]. Inhibitors of this kind are valuable tools in epigenetic research, as BRPF proteins are

readers of histone acetylation. The provided reference suggests its use is suitable for both cellular and in vivo

studies to probe biological functions [1].

Important Limitations to Note

No Experimental Protocols: The search results do not include detailed methodologies for

experiments like cell culture treatment, animal studies, or biochemical assays using NI-42.
No Signaling Pathway Details: There is insufficient information on the specific BRPF signaling

pathways to generate a detailed pathway diagram.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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